Cas no 412021-98-8 (5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde)

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde structure
412021-98-8 structure
Product Name:5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
CAS No:412021-98-8
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD12027461
CID:926692
PubChem ID:25219845
Update Time:2025-04-19

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,5-hydroxy-2-methyl-(9CI)
    • 5-HYDROXY-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
    • S11513
    • 2-methyl-3-formyl-5-hydroxyindole
    • STK504698
    • DB-349953
    • DTXSID80649294
    • 412021-98-8
    • CS-0367142
    • A873113
    • AKOS006318227
    • 5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
    • MDL: MFCD12027461
    • Inchi: 1S/C10H9NO2/c1-6-9(5-12)8-4-7(13)2-3-10(8)11-6/h2-5,11,13H,1H3
    • InChI Key: VZXIOENIXSKBHV-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C(C=O)=C(C)N2

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 1.99440

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Pricemore >>

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